Propargyl bromide Propargyl bromide The product is 80% solution of propargyl bromide in toluene. Propargyl bromide (3-bromopropyne, C3H3Br, or 3BP) possess propargyl group, which is an important three-carbon building block. It participates in the stereoselective propargylation reaction of α-alkoxy aldehydes. It is used to compose a soil fumigant trizone.
The product is an 80wt.% solution of propargyl bromide (3-bromo-1-propyne) in xylene.
3-bromopropyne appears as a colorless to light yellow liquid substance with a sharp odor. Flash point 65°F. Denser than water and insoluble in water. Vapors are heavier than air. May be irritating to skin and eyes. Used to make other chemicals. It may decompose explosively with mild shock.
Brand Name: Vulcanchem
CAS No.: 106-96-7
VCID: VC20845051
InChI: InChI=1S/C3H3Br/c1-2-3-4/h1H,3H2
SMILES: C#CCBr
Molecular Formula: C3H3Br
Molecular Weight: 118.96 g/mol

Propargyl bromide

CAS No.: 106-96-7

Cat. No.: VC20845051

Molecular Formula: C3H3Br

Molecular Weight: 118.96 g/mol

* For research use only. Not for human or veterinary use.

Propargyl bromide - 106-96-7

Specification

Description The product is 80% solution of propargyl bromide in toluene. Propargyl bromide (3-bromopropyne, C3H3Br, or 3BP) possess propargyl group, which is an important three-carbon building block. It participates in the stereoselective propargylation reaction of α-alkoxy aldehydes. It is used to compose a soil fumigant trizone.
The product is an 80wt.% solution of propargyl bromide (3-bromo-1-propyne) in xylene.
3-bromopropyne appears as a colorless to light yellow liquid substance with a sharp odor. Flash point 65°F. Denser than water and insoluble in water. Vapors are heavier than air. May be irritating to skin and eyes. Used to make other chemicals. It may decompose explosively with mild shock.
CAS No. 106-96-7
Molecular Formula C3H3Br
Molecular Weight 118.96 g/mol
IUPAC Name 3-bromoprop-1-yne
Standard InChI InChI=1S/C3H3Br/c1-2-3-4/h1H,3H2
Standard InChI Key YORCIIVHUBAYBQ-UHFFFAOYSA-N
SMILES C#CCBr
Canonical SMILES C#CCBr
Boiling Point 190 to 194 °F at 760 mm Hg (EPA, 1998)
89.0 °C
89 °C
Colorform Liquid
Colorless, crystalline
Flash Point 50 °F (EPA, 1998)
10.0 °C (closed cup); 18.0 °C (open cup)
Melting Point -77.9 °F (EPA, 1998)

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